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Compound of Interest

(R)-(+)-3-
Compound Name: (Dimethylamino)pyrrolidine
dihydrochloride
Cat. No.: B1395925
\ v

An In-Depth Technical Guide to (R)-(+)-3-(Dimethylamino)pyrrolidine Dihydrochloride: A
Key Chiral Intermediate in Modern Drug Discovery

Introduction

(R)-(+)-3-(Dimethylamino)pyrrolidine dihydrochloride is a chiral salt of the versatile
pyrrolidine scaffold, a five-membered nitrogen heterocycle that is a cornerstone in medicinal
chemistry. The pyrrolidine ring is a prevalent feature in numerous FDA-approved drugs and
natural alkaloids, valued for its ability to introduce three-dimensionality and specific
stereochemistry into molecular structures.[1] This guide provides a comprehensive overview of
the chemical properties, applications, and handling of (R)-(+)-3-(Dimethylamino)pyrrolidine
dihydrochloride, tailored for researchers and professionals in drug development and organic
synthesis. Its utility as a chiral building block is critical in the synthesis of enantiomerically pure
compounds, particularly in the development of therapeutics for neurological disorders.[2][3]

Physicochemical Properties: Dihydrochloride Salt
vs. Free Base

The compound is most commonly supplied and utilized as its dihydrochloride salt to enhance
stability and ease of handling compared to the volatile and flammable free base. The salt form
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is a hygroscopic, white to off-white solid, whereas the free base is a colorless to light yellow

liquid.[4][5][6] A summary of their key properties is presented below.

Property

(R)-(+)-3-
(Dimethylamino)pyrrolidin
e Dihydrochloride

(R)-(+)-3-
(Dimethylamino)pyrrolidin
e (Free Base)

Molecular Formula

CeH16CI2N2[4][5]

CeH14N2[7][8][9]

Molecular Weight 187.11 g/mol [4][5] 114.19 g/mol [7][8][9]
CAS Number 864448-61-3[4][10] 132958-72-6[7][8]
) ) ) Colorless to light yellow

Appearance White to off-white solid[4][5] o

liquid[6]
Melting Point 194-197 °C[4][5] Not Applicable
Boiling Point Not Applicable 166 °C at 760 mmHg (lit.)[7][8]
Density Not Available 0.899 g/mL at 25 °C (lit.)[7][8]

_ o N [@]20/D +14°,c=1in

Optical Activity Not specified

ethanol[7]
Sensitivity Hygroscopic[4][5] Moisture sensitive
Flash Point Not Applicable 51.7 °C (125.1 °F)[7]

Chemical Structure and Stereochemistry

The defining feature of this molecule is the chiral center at the C3 position of the pyrrolidine

ring in the (R)-configuration. This specific stereochemistry is crucial for its application in

asymmetric synthesis, where it imparts chirality to the target molecule, influencing its biological

activity and receptor binding affinity.
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Conceptual Synthetic Workflow

(R)-3-(Dimethylamino)pyrrolidine

Step 3: Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1395925#r-3-dimethylamino-pyrrolidine-
dihydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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